Cas no 2097927-48-3 (2-{[1-(2-Hydroxycyclopentyl)piperidin-4-yl]methyl}-2,3,5,6,7,8-hexahydrocinnolin-3-one)

• Product Name: 2-{[1-(2-Hydroxycyclopentyl)piperidin-4-yl]methyl}-2,3,5,6,7,8-hexahydrocinnolin-3-one
• CAS No: 2097927-48-3
• MF: C₁₉H₂₉N₃O₂
• MW: 331.452464818954
• CID: 5461555
• Update Time: 2023-08-28

2-{[1-(2-Hydroxycyclopentyl)piperidin-4-yl]methyl}-2,3,5,6,7,8-hexahydrocinnolin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-{[1-(2-hydroxycyclopentyl)piperidin-4-yl]methyl}-2,3,5,6,7,8-hexahydrocinnolin-3-one
• 2-[[1-(2-hydroxycyclopentyl)piperidin-4-yl]methyl]-5,6,7,8-tetrahydrocinnolin-3-one
• 2-{[1-(2-Hydroxycyclopentyl)piperidin-4-yl]methyl}-2,3,5,6,7,8-hexahydrocinnolin-3-one

• Inchi： 1S/C19H29N3O2/c23-18-7-3-6-17(18)21-10-8-14(9-11-21)13-22-19(24)12-15-4-1-2-5-16(15)20-22/h12,14,17-18,23H,1-11,13H2
• InChI Key： IFZSXECMQLAEAX-UHFFFAOYSA-N
• SMILES： OC1CCCC1N1CCC(CN2C(C=C3CCCCC3=N2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 549
• XLogP3: 1.7
• Topological Polar Surface Area: 56.1